Ethyl p-methoxycinnamate

• CAS No.: 24393-56-4
• Product Name: Ethyl p-methoxycinnamate
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: ethyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C12H14O3/c1-3-15-12(13)9-6-10-4-7-11(14-2)8-5-10/h4-9H,3H2,1-2H3/b9-6+
• Standard InChIKey: DHNGCHLFKUPGPX-RMKNXTFCSA-N
• Isomeric SMILES: CCOC(=O)/C=C/C1=CC=C(C=C1)OC
• SMILES: CCOC(=O)C=CC1=CC=C(C=C1)OC
• Canonical SMILES: CCOC(=O)C=CC1=CC=C(C=C1)OC
• Melting Point: 49-50°C
• Physical Description: Solid
• Description: Ethyl trans-p-methoxycinnamate, also known as ethyl p-methoxycinnamic acid or p-methoxycinnamate ethyl ester, belongs to the class of organic compounds known as cinnamic acid esters. These are compound containing an ester derivative of cinnamic acid. Ethyl trans-p-methoxycinnamate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl trans-p-methoxycinnamate is primarily located in the membrane (predicted from logP). Outside of the human body, ethyl trans-p-methoxycinnamate can be found in fats and oils and herbs and spices. This makes ethyl trans-p-methoxycinnamate a potential biomarker for the consumption of these food products.
• Synonyms: EPMC;Ethyl 4-methoxycinnamate;Ethyl para-methoxycinnamate;p-Methoxy ethyl cinnamate;para-Methoxy ethyl cinnamate
• Reference: 1.Gupta, S.K.,Banerjee, A.B., and Achari, B. Isolation of ethyl p-methoxycinnamate, the major antifungal principle of Curcumba zedoaria.. Lloydia 39(4), 218-222 (1976).
• PubChem Compound: 5281783
• Last Modified: Nov 11 2021